Cas no 883230-94-2 (5-Bromo-2-(1H-pyrazol-1-yl)pyrimidine)

• Product Name: 5-Bromo-2-(1H-pyrazol-1-yl)pyrimidine
• CAS No: 883230-94-2
• MF: C₇H₅BrN₄
• MW: 225.045399427414
• MDL: MFCD07375184
• CID: 838817
• PubChem ID: 45789783
• Update Time: 2025-05-21

5-Bromo-2-(1H-pyrazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-pyrazol-1-yl-pyrimidine
• 5-Bromo-2-(1H-pyrazol-1-yl)pyrimidine
• 5-bromo-2-pyrazol-1-ylpyrimidine
• 5-bromo-2-(pyrazol-1-yl)pyrimidine
• XQBZYQWGCLJVAF-UHFFFAOYSA-N
• AB41384
• AB0027239
• ST2418652
• W9054
• 5-Bromo-2-(1H-pyrazol-1-yl)pyrimidine (ACI)
• MFCD07375184
• DTXSID90672018
• 883230-94-2
• SCHEMBL2898655
• AKOS013187931
• DS-0308
• FS-2731
• CS-0041948
• DB-077244

• MDL： MFCD07375184
• Inchi： 1S/C7H5BrN4/c8-6-4-9-7(10-5-6)12-3-1-2-11-12/h1-5H
• InChI Key： XQBZYQWGCLJVAF-UHFFFAOYSA-N
• SMILES： BrC1C=NC(N2C=CC=N2)=NC=1

Computed Properties

• Exact Mass: 223.97000
• Monoisotopic Mass: 223.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• XLogP3: 1.2

Experimental Properties

• Boiling Point: 402.2°C at 760 mmHg
• PSA: 43.60000
• LogP: 1.42480

5-Bromo-2-(1H-pyrazol-1-yl)pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Bromo-2-(1H-pyrazol-1-yl)pyrimidine

Recent Advances in the Application of 5-Bromo-2-(1H-pyrazol-1-yl)pyrimidine (CAS: 883230-94-2) in Chemical Biology and Pharmaceutical Research

5-Bromo-2-(1H-pyrazol-1-yl)pyrimidine (CAS: 883230-94-2) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by a pyrimidine core substituted with a bromine atom and a pyrazole moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most notable applications of 5-Bromo-2-(1H-pyrazol-1-yl)pyrimidine is its role in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have utilized this compound as a scaffold to design and optimize inhibitors with high selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a novel series of kinase inhibitors, which exhibited promising activity against specific cancer cell lines.

In addition to its use in kinase inhibitor development, 5-Bromo-2-(1H-pyrazol-1-yl)pyrimidine has also been explored in the context of fragment-based drug discovery (FBDD). FBDD is a powerful approach that involves screening small, low-molecular-weight fragments to identify potential hits for further optimization. The unique structural features of this compound, including its ability to form hydrogen bonds and engage in π-π stacking interactions, make it an attractive fragment for targeting protein-protein interactions (PPIs). Recent work published in ACS Chemical Biology has shown that derivatives of this compound can effectively disrupt PPIs involved in disease pathways, opening new avenues for therapeutic intervention.

Another area of research where 5-Bromo-2-(1H-pyrazol-1-yl)pyrimidine has shown promise is in the development of fluorescent probes for biological imaging. The bromine atom in this compound can be readily substituted with other functional groups, enabling the synthesis of probes with tailored optical properties. A 2022 study in Chemical Communications reported the synthesis of a fluorescent derivative of this compound, which was used to visualize kinase activity in live cells. This advancement provides a valuable tool for studying kinase dynamics and evaluating the efficacy of kinase inhibitors in real time.

Despite its potential, challenges remain in the practical application of 5-Bromo-2-(1H-pyrazol-1-yl)pyrimidine. Issues such as solubility, stability, and off-target effects need to be addressed to fully exploit its therapeutic potential. Ongoing research is focused on optimizing the physicochemical properties of this compound and its derivatives to improve their pharmacokinetic and pharmacodynamic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area.

In conclusion, 5-Bromo-2-(1H-pyrazol-1-yl)pyrimidine (CAS: 883230-94-2) represents a versatile and valuable building block in chemical biology and pharmaceutical research. Its applications in kinase inhibitor development, fragment-based drug discovery, and biological imaging underscore its importance in modern drug discovery. As research continues to uncover new uses for this compound, it is likely to play an increasingly prominent role in the development of next-generation therapeutics.